Integrated phytoremediation focused on microbial investigation
RSC Advances Pub Date: 2018-01-25 DOI: 10.1039/C7RA05895K
Abstract
Phytoremediation is an environmentally friendly green rehabilitation technology that is often incorporated with an application to improve phytohormones required for the growth of agricultural plants with the expectation to improve the effectiveness of plant rehabilitation. This study adopts phytoremediation, a green remediation technology, for the sake of restoring soil fertility and ensuring environmental sustainability, and adds ethylenediaminedisuccinic acid (EDDS) and the plant growth regulator (GA3) to examine the overall efficiency of phytoremediation. The experiments using pots in this study finds that environmentally sustainable phytoremediation achieves the greatest efficacy regarding the remediation of soil polluted by copper, zinc and nickel. The best combination of operational factors is the addition of the EDDS and GA3. The environment where the EDDS is added shows a poorer performance in the remediation of the heavy metal lead. In addition, the PCR(Polymerase chain reaction)-DGGE analysis results of bacterial flora change show that the combination “heavy metal + EDDS + GA3” brings about the richest bacterial flora, indicating that the addition of EDDS and GA3 can stimulate microbial growth, thereby achieving richer bacterial flora.
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Journal Name：RSC Advances
Research Products
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CAS no.: 14132-51-5
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CAS no.: 117832-15-2
